methyl 2-chloro-3-formylbenzoate
Overview
Description
Methyl 2-chloro-3-formylbenzoate is a chemical compound . It is an aromatic aldehyde and is used in scientific research with diverse applications, ranging from organic synthesis to pharmaceutical development.
Molecular Structure Analysis
The molecular formula of this compound is C9H7ClO3 . The InChI code is 1S/C9H7ClO3/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-5H,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 198.61 . It is a powder at room temperature .Scientific Research Applications
Methyl methyl 2-chloro-3-formylbenzoateormylbenzoate is used in many scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and as a starting material for the synthesis of pharmaceuticals. It is also used in the production of pesticides, herbicides, and insecticides. Additionally, it is used in the synthesis of dyes, fragrances, and food additives.
Mechanism of Action
Target of Action
Methyl 2-chloro-3-formylbenzoate is a bioactive precursor in organic synthesis of compounds . It is known to interact with several different receptors, making it a significant structure and an excellent precursor for the search of new bioactive molecules .
Mode of Action
The compound primarily consists of ester and formyl functions at vicinal . These are important functional groups which are reactive and suitable towards the formation of new compounds . The interaction of the compound with its targets leads to the formation of various derivatives that are capable of interacting with several different receptors .
Biochemical Pathways
It is known to be a versatile substrate in organic synthesis, contributing to the formation of various bioactive compounds .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific bioactive compounds that are synthesized using it as a precursor . These can range from antifungal, antihypertensive, anticancer, antiulcer, antipsychotic to antiviral properties .
Advantages and Limitations for Lab Experiments
Methyl methyl 2-chloro-3-formylbenzoateormylbenzoate has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is stable under a wide range of conditions. Additionally, it is non-toxic and has a low vapor pressure, which makes it safe to use in enclosed spaces. However, it is important to note that methyl methyl 2-chloro-3-formylbenzoateormylbenzoate can be irritating to the skin and eyes, and it is flammable, so it should be handled with caution.
Future Directions
Methyl methyl 2-chloro-3-formylbenzoateormylbenzoate has a wide range of potential future applications. It could be used to study the effects of increased levels of amino acids and acetylcholine on the nervous system, as well as the effects of increased levels of these compounds on other physiological systems. Additionally, it could be used to study the effects of chronic inflammation, as well as the effects of chronic sleep deprivation. It could also be used to study the effects of environmental pollutants on the body, as well as the effects of dietary changes on health. Finally, it could be used to study the effects of various drugs and medications on the body, as well as the effects of various lifestyle changes on health.
Synthesis Methods
Methyl methyl 2-chloro-3-formylbenzoateormylbenzoate is synthesized through a two-step process. The first step involves the reaction of 2-chlorobenzoic acid with methanol in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction yields methyl methyl 2-chloro-3-formylbenzoateormylbenzoate and water as the products. The second step involves the removal of water from the reaction mixture, which can be accomplished by azeotropic distillation or vacuum distillation.
Safety and Hazards
Methyl 2-chloro-3-formylbenzoate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be handled with personal protective equipment, including gloves and eye/face protection .
Biochemical Analysis
Biochemical Properties
It is known that this compound can participate in various biochemical reactions
Molecular Mechanism
It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-chloro-3-formylbenzoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Methyl benzoate", "Chlorine gas", "Sodium hydroxide", "Sodium hypochlorite", "Formaldehyde", "Acetic acid", "Sodium acetate", "Hydrochloric acid", "Sodium carbonate", "Water" ], "Reaction": [ "Step 1: Methyl benzoate is reacted with chlorine gas in the presence of sodium hydroxide to form methyl 2-chlorobenzoate.", "Step 2: Methyl 2-chlorobenzoate is then treated with sodium hypochlorite to yield methyl 2-chloro-3-hydroxybenzoate.", "Step 3: The hydroxyl group in methyl 2-chloro-3-hydroxybenzoate is then oxidized to a formyl group using formaldehyde and acetic acid in the presence of sodium acetate.", "Step 4: The resulting intermediate compound, methyl 2-chloro-3-formylbenzoate, is then purified through recrystallization using a mixture of hydrochloric acid and water.", "Step 5: The final product is obtained by drying the purified crystals." ] } | |
CAS RN |
1564841-03-7 |
Molecular Formula |
C9H7ClO3 |
Molecular Weight |
198.60 g/mol |
IUPAC Name |
methyl 2-chloro-3-formylbenzoate |
InChI |
InChI=1S/C9H7ClO3/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-5H,1H3 |
InChI Key |
MNTJGCHOUPKTAC-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1Cl)C=O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
